Cas no 1226458-36-1 (N-(6-chloropyridin-3-yl)-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide)

• Product Name: N-(6-chloropyridin-3-yl)-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide
• CAS No: 1226458-36-1
• MF: C₁₇H₁₄ClN₃OS
• MW: 343.830561161041
• CID: 5997953
• PubChem ID: 49676779
• Update Time: 2025-10-28

N-(6-chloropyridin-3-yl)-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloropyridin-3-yl)-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide
• SR-01000925719
• SR-01000925719-1
• AKOS024525386
• N-(6-chloropyridin-3-yl)-2-(4-methyl-2-phenylthiazol-5-yl)acetamide
• 1226458-36-1
• F5860-2876
• VU0526233-1

• Inchi： 1S/C17H14ClN3OS/c1-11-14(23-17(20-11)12-5-3-2-4-6-12)9-16(22)21-13-7-8-15(18)19-10-13/h2-8,10H,9H2,1H3,(H,21,22)
• InChI Key： YTRZIPPGMCOWJG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)NC(CC1=C(C)N=C(C2C=CC=CC=2)S1)=O

Computed Properties

• Exact Mass: 343.0546109g/mol
• Monoisotopic Mass: 343.0546109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.1Ų

Additional information on N-(6-chloropyridin-3-yl)-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide

Research Brief on N-(6-chloropyridin-3-yl)-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide (CAS: 1226458-36-1)

N-(6-chloropyridin-3-yl)-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide (CAS: 1226458-36-1) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiazole and pyridine moieties, has shown promising potential as a bioactive molecule with applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and preliminary biological evaluations, which suggest its relevance in targeting specific disease pathways.

The synthesis of N-(6-chloropyridin-3-yl)-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide involves a multi-step process that includes the condensation of 4-methyl-2-phenyl-1,3-thiazole-5-carboxylic acid derivatives with 6-chloropyridin-3-amine. Advanced spectroscopic techniques such as NMR, HPLC, and mass spectrometry have been employed to confirm the compound's purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for pharmaceutical research.

Recent in vitro studies have explored the biological activity of N-(6-chloropyridin-3-yl)-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide, particularly its interaction with specific enzyme targets. Preliminary results indicate that the compound exhibits inhibitory effects on certain kinases and proteases, which are often implicated in inflammatory and oncogenic processes. These findings position the compound as a potential candidate for further investigation in therapeutic applications, particularly in the treatment of chronic inflammatory diseases and certain types of cancer.

In addition to its biological activity, computational modeling studies have provided insights into the compound's binding affinity and interaction mechanisms with target proteins. Molecular docking simulations suggest that the thiazole and pyridine rings play a critical role in stabilizing the compound within the active sites of target enzymes. These computational findings are supported by experimental data, reinforcing the compound's potential as a lead molecule in drug development.

Despite these promising results, further research is needed to fully elucidate the pharmacological profile of N-(6-chloropyridin-3-yl)-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide. Future studies should focus on in vivo evaluations to assess its bioavailability, pharmacokinetics, and toxicity. Additionally, structure-activity relationship (SAR) studies could help optimize the compound's efficacy and reduce potential side effects, paving the way for its eventual clinical application.

In conclusion, N-(6-chloropyridin-3-yl)-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide (CAS: 1226458-36-1) represents a promising avenue for research in chemical biology and pharmaceutical sciences. Its unique structural features and preliminary biological activities make it a compelling candidate for further investigation. As research progresses, this compound may contribute to the development of novel therapeutics for a range of diseases, highlighting the importance of continued exploration in this field.